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2,2'-

BIS(METHOXYMETHOXY)-1,1'-

BINAPHTHALENE

Cat. No.: B114958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1'-Bi-2-naphthol (BINOL) is a versatile chiral ligand and auxiliary extensively used in

asymmetric synthesis. The protection of its hydroxyl groups is a crucial step in many synthetic

routes, enabling regioselective modifications of the BINOL scaffold. The methoxymethyl (MOM)

ether is a common protecting group for hydroxyl functions due to its stability under a range of

conditions and its relatively straightforward introduction and removal. This document provides a

detailed experimental protocol for the MOM protection of BINOL, a summary of reaction

conditions, and diagrams illustrating the reaction mechanism and experimental workflow.

Reaction and Mechanism
The protection of BINOL with a methoxymethyl (MOM) group is typically achieved by reacting it

with chloromethyl methyl ether (MOMCl) in the presence of a base. The reaction proceeds via

a nucleophilic substitution (SN2) mechanism. The base deprotonates the hydroxyl groups of

BINOL, forming a more nucleophilic binaphthoxide. This nucleophile then attacks the

electrophilic carbon of MOMCl, displacing the chloride ion to form the desired MOM ether.[1]
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The following table summarizes various reported conditions for the MOM protection of BINOL,

providing a comparison of bases, solvents, reaction times, temperatures, and yields.

BINOL
Type

Base
(Equival
ents)

Solvent
Reagent
(Equival
ents)

Time (h)
Temper
ature
(°C)

Yield
(%)

Referen
ce

(R)-

BINOL
NaH (5)

Anhydrou

s THF

MOMCl

(2.4)
4 0 to RT

Not

specified
[2]

1,1'-

Binaphth

ol

NaH (4)
Anhydrou

s THF

MOMCl

(2.5)
5 0 to RT

Not

specified
[3]

Alcohol

(General)

DIPEA

(4)
DCM

MOMCl

(3)
16 0 to 25

Not

specified
[1]

Experimental Protocols
Protocol 1: MOM Protection of BINOL using Sodium Hydride in Tetrahydrofuran

This protocol is adapted from literature procedures for the synthesis of 2,2'-

bis(methoxymethoxy)-1,1'-binaphthyl.[2][3]

Materials:

(R)-BINOL or 1,1'-Binaphthol

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous tetrahydrofuran (THF)

Chloromethyl methyl ether (MOMCl)

Saturated aqueous ammonium chloride (NH4Cl) solution

Ethyl acetate

Sodium sulfate (Na2SO4)
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Toluene or n-hexane for recrystallization

Round-bottom flask

Magnetic stirrer and stir bar

Nitrogen or Argon gas inlet

Ice bath

Syringes

Separatory funnel

Rotary evaporator

Silica gel for column chromatography (optional)

Procedure:

Under a nitrogen or argon atmosphere, add (R)-BINOL (e.g., 5.72 g, 20 mmol) to a

suspension of sodium hydride (e.g., 2.40 g of 60% dispersion, 60 mmol) in anhydrous THF

(40 mL) in a round-bottom flask at 0 °C (ice bath).

Stir the resulting solution at 0 °C for 10-15 minutes.

Slowly add chloromethyl methyl ether (MOMCl) (e.g., 3.65 mL, 48 mmol) to the reaction

mixture at 0 °C.

Allow the mixture to warm to room temperature and stir for 4-5 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous

solution of NH4Cl.

Transfer the mixture to a separatory funnel and extract with ethyl acetate.

Wash the combined organic layers with water and brine.
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Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under

reduced pressure using a rotary evaporator.

The crude product can be purified by recrystallization from a solvent system like toluene/n-

hexane or by column chromatography on silica gel.

Protocol 2: General Procedure for MOM Protection using DIPEA in Dichloromethane

(Adaptable for BINOL)

This is a general procedure for the MOM protection of alcohols and can be adapted for BINOL.

[1]

Materials:

BINOL

N,N-Diisopropylethylamine (DIPEA)

Dichloromethane (DCM)

Chloromethyl methyl ether (MOMCl)

Sodium iodide (NaI) (optional, as a catalyst)

Saturated aqueous sodium bicarbonate (NaHCO3) solution

Saturated aqueous sodium chloride (NaCl) solution (brine)

Magnesium sulfate (MgSO4)

Round-bottom flask

Magnetic stirrer and stir bar

Argon gas inlet

Ice bath

Syringes
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Separatory funnel

Rotary evaporator

Procedure:

In an oven-dried round-bottom flask under an argon atmosphere, dissolve BINOL in

dichloromethane (DCM).

Add N,N-Diisopropylethylamine (DIPEA) (typically 4 equivalents).

Cool the resulting suspension to 0 °C in an ice bath.

Add freshly distilled chloromethyl methyl ether (MOMCl) (typically 3 equivalents) dropwise

over a period of 10 minutes.

Optionally, add a catalytic amount of sodium iodide (NaI) (e.g., 0.5 equivalents).

Allow the resulting mixture to warm to room temperature (25 °C) and stir for 16 hours.

Monitor the reaction progress by TLC.

After completion, dilute the reaction mixture with DCM and wash with a saturated aqueous

solution of NaHCO3.

Separate the layers and extract the aqueous phase with DCM.

Combine the organic phases and wash with saturated aqueous NaCl (brine).

Dry the organic phase over anhydrous MgSO4, filter, and concentrate under reduced

pressure.

Purify the crude product as necessary.
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Caption: Reaction mechanism for the MOM protection of BINOL.
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Caption: Experimental workflow for MOM protection of BINOL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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